Cas no 2295-94-5 (Androstane-3,17-diol,2,19-epoxy-17-methyl-, (2b,3a,5a,17b)- (9CI))

• Product Name: Androstane-3,17-diol,2,19-epoxy-17-methyl-, (2b,3a,5a,17b)- (9CI)
• CAS No: 2295-94-5
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 267796
• PubChem ID: 259887
• Update Time: 2025-04-19

Androstane-3,17-diol,2,19-epoxy-17-methyl-, (2b,3a,5a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstane-3,17-diol,2,19-epoxy-17-methyl-, (2b,3a,5a,17b)- (9CI)
• NSC90612
• 5H-3,5a-Methano-1H-cyclopenta(5,6)naphth(1,2-c)oxepin-2,8-diol, tetradecahydro-7a,8-dimethyl-
• NSC-90612
• 2295-94-5
• NSC 90612
• 5alpha-Androstane-3alpha,17beta-diol, 2beta,19-epoxy-17-methyl-

• Inchi： 1S/C20H32O3/c1-18-7-5-15-13(14(18)6-8-19(18,2)22)4-3-12-9-16(21)17-10-20(12,15)11-23-17/h12-17,21-22H,3-11H2,1-2H3/t12-,13-,14-,15-,16-,17-,18-,19-,20+/m0/s1
• InChI Key： MCXPKMFJUSQFTA-OQPODDBKSA-N
• SMILES： O1[C@@H]2[C@H](C[C@@H]3CC[C@H]4[C@@H]5CC[C@@](C)([C@@]5(C)CC[C@@H]4[C@@]3(C1)C2)O)O

Computed Properties

• Exact Mass: 320.23526
• Monoisotopic Mass: 320.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 466.5°Cat760mmHg
• Flash Point: 236°C
• Refractive Index: 1.575
• PSA: 49.69
• LogP: 3.12980